Cas no 4853-80-9 (Methylsulfonyl)

Methylsulfonyl structure

Product Name:Methylsulfonyl

CAS No:4853-80-9

MF:CH₃O₂S

MW:79.0983192920685

CID:324068

PubChem ID:57476620

Update Time:2025-04-19

Methylsulfonyl Chemical and Physical Properties

Names and Identifiers

- Methylsulfonyl
- methanesulfonyl
- 4853-80-9
- DTXSID101316956
- Inchi： 1S/CH3O2S/c1-4(2)3/h1H3
- InChI Key： JTRIUPVSQUCCHH-UHFFFAOYSA-N
- SMILES： S(C)(=O)[O] |^1:3|

Computed Properties

Exact Mass: 78.985
Monoisotopic Mass: 78.985
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 4
Rotatable Bond Count: 0
Complexity: 27.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Boiling Point: 256.4°C at 760 mmHg
Flash Point: 108.9°C

Methylsulfonyl Related Literature

1. OH-Radical-induced oxidation of methanesulfinic acid. The reactions of the methanesulfonyl radical in the absence and presence of dioxygen

Roman Flyunt,Oksana Makogon,Man Nien Schuchmann,Klaus-Dieter Asmus,Clemens von Sonntag J. Chem. Soc. Perkin Trans. 2 2001 787
2. Temperature-dependent annuloselectivity and stereochemistry in the reactions of methanesulfonyl sulfene with imines

Qiuyue Wu,Zhanhui Yang,Jiaxi Xu Org. Biomol. Chem. 2016 14 7258
3. Development of novel N-(6-methanesulfonyl-benzothiazol-2-yl)-3-(4-substituted-piperazin-1-yl)-propionamides with cholinesterase inhibition, anti-β-amyloid aggregation, neuroprotection and cognition enhancing properties for the therapy of Alzheimer's disease

Chandra Bhushan Mishra,Shruti Shalini,Siddharth Gusain,Amresh Prakash,Jyoti Kumari,Shikha Kumari,Anita Kumari Yadav,Andrew M. Lynn,Manisha Tiwari RSC Adv. 2020 10 17602
4. Development of novel N-(6-methanesulfonyl-benzothiazol-2-yl)-3-(4-substituted-piperazin-1-yl)-propionamides with cholinesterase inhibition, anti-β-amyloid aggregation, neuroprotection and cognition enhancing properties for the therapy of Alzheimer's disease

Chandra Bhushan Mishra,Shruti Shalini,Siddharth Gusain,Amresh Prakash,Jyoti Kumari,Shikha Kumari,Anita Kumari Yadav,Andrew M. Lynn,Manisha Tiwari RSC Adv. 2020 10 17602
5. New synthesis of 9-methanesulfonyl-1,2,3,9a-tetrahydro- and 1,2,3,4-tetrahydrocarbazoles from N-methanesulfonyl-2-(cyclohex-1-enyl)aniline

Rail R. Gataullin,Alexander M. Sotnikov,Il'dus B. Abdrakhmanov,Genrikh A. Tolstikov Mendeleev Commun. 2003 13 235

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